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Compound of Interest

6,7-dihydro-4H-pyrazolo[5,1-c]
Compound Name: _ ) )
[1,4]oxazine-2-carboxylic acid

Cat. No.: B580694

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves to provide a comprehensive overview of the chemical compound
identified by CAS number 1219694-53-7, also known as 6,7-Dihydro-4H-pyrazolo[5,1-c][1]
[2]oxazine-2-carboxylic acid. Despite a thorough investigation of scientific literature and patent
databases, detailed information regarding the biological activity, mechanism of action, and
specific experimental protocols for this compound remains largely unavailable in the public
domain. This document consolidates the known physicochemical properties and provides a
foundational understanding of this molecule. The absence of substantial biological data
suggests that this compound may be a novel entity with potential for future investigation or an
intermediate in the synthesis of other proprietary molecules.

Chemical Identity and Physicochemical Properties

The compound with CAS number 1219694-53-7 is chemically identified as 6,7-Dihydro-4H-
pyrazolo[5,1-c][1][2]oxazine-2-carboxylic acid. Its fundamental properties are summarized in
the table below.
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Property Value Source

CAS Number 1219694-53-7 N/A

6,7-dihydro-4H-pyrazolo[5,1-c]
IUPAC Name ) ) ) N/A
[1][2]oxazine-2-carboxylic acid

Molecular Formula C7HsN203 N/A

Molecular Weight 168.15 g/mol N/A
) C1COCC2=CC(=NN21)C(=0)

Canonical SMILES o N/A

UDHQXLDAEVRNIZ-
InChl Key N/A
UHFFFAOYSA-N

Synthesis

Detailed, peer-reviewed synthetic protocols for 6,7-Dihydro-4H-pyrazolo[5,1-c][1][2]oxazine-2-
carboxylic acid are not readily available in the scientific literature. Chemical suppliers list this
compound, indicating its accessibility for research purposes. The synthesis would likely involve
the construction of the pyrazolo-oxazine bicyclic system followed by the introduction or
modification of the carboxylic acid group at the 2-position. A potential, though unconfirmed,
synthetic workflow is depicted below.
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Hypothetical Synthetic Pathway

Starting Materials
(e.g., hydrazine derivative and a suitable oxazine precursor)

(Cyclization Reaction)

(e.g., condensation)

(Formation of Pyrazolo-Oxazine Core)

Functional Group Interconversion/
Introduction of Carboxylic Acid

Final Product:
6,7-Dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carboxylic acid

Click to download full resolution via product page

Caption: A generalized, hypothetical synthetic workflow for the target compound.

Biological Activity and Mechanism of Action
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Extensive searches of scientific databases (including PubMed, Scopus, and Google Scholar)
and patent databases (including USPTO, EPO, and WIPO) did not yield any specific
information on the biological activity or mechanism of action of 6,7-Dihydro-4H-pyrazolo[5,1-C]
[1][2]oxazine-2-carboxylic acid. The compound is listed in some chemical screening libraries,
which suggests it may be used in high-throughput screening campaigns to identify novel
bioactive molecules.

The core structure, a pyrazolo-oxazine, is a heterocyclic scaffold that can be found in
compounds with a wide range of biological activities. Pyrazole derivatives, for instance, are
known to exhibit antimicrobial, anti-inflammatory, analgesic, and anticancer properties.
However, without specific experimental data for the compound in question, any discussion of its
potential therapeutic effects would be purely speculative.

Experimental Protocols

As no published studies detailing the biological evaluation of 6,7-Dihydro-4H-pyrazolo[5,1-c][1]
[2]oxazine-2-carboxylic acid were identified, this guide cannot provide specific experimental
protocols. For researchers interested in investigating this compound, a general workflow for
initial biological screening is suggested below.
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General Experimental Workflow for Initial Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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